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Compound of Interest

Compound Name: Quinaprilat hydrate

Cat. No.: B1662423

Essential Safety and Handling Guide for Quinaprilat
Hydrate

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Quinaprilat hydrate. The following procedures and
recommendations are designed to ensure safe handling, use, and disposal of this compound in
a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)

Quinaprilat hydrate and its related salt, Quinapril hydrochloride, are classified as hazardous
substances. They are known to cause serious eye irritation and skin irritation[1][2].
Furthermore, they are suspected of damaging fertility or the unborn child[3]. Ingestion is
harmful, and inhalation of dust may cause respiratory irritation[2]. Therefore, strict adherence to
PPE protocols is mandatory.

The selection of appropriate PPE is critical to minimize exposure. The following tables
summarize the required protective equipment.

Table 1: Personal Protective Equipment (PPE) for Handling Quinaprilat Hydrate
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Protection Type

Required Equipment

Specifications & Best
Practices

Eye and Face Protection

Safety goggles with side-

shields or a face shield

Must comply with OSHA 29
CFR 1910.133 or European
Standard EN166[4].

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene)

Wear appropriate protective
gloves and clothing to prevent
skin exposure[4]. Wash hands
and arms thoroughly after
handling[5].

Impervious lab coat or

protective clothing

Wear appropriate clothing to

avoid skin contact[2][5].

Respiratory Protection

NIOSH/MSHA-approved

respirator

Required when handling
powders outside of a ventilated
enclosure, in case of
insufficient ventilation, or when

dust formation is likely[2][6].

Table 2: Occupational Exposure Limits (OELS)

Substance

Agency

Exposure Limit

Quinaprilat Hydrate / Quinapril

Hydrochloride

OSHA/NIOSH / ACGIH

No occupational exposure
limits have been established
by region-specific regulatory
bodies[2][4][7].

Standard Operating Procedures

Adherence to standard operating procedures is essential for minimizing risk. The following

sections provide step-by-step guidance for key laboratory operations involving Quinaprilat

hydrate.

Handling and Storage:
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Engineering Controls: Always handle Quinaprilat hydrate in a well-ventilated area[2][4]. The
use of a fume hood or other ventilated enclosure is recommended, especially when working
with the solid form to prevent dust generation[4]. Ensure that a safety shower and eye wash
station are readily accessible[2].

Safe Handling Practices:

[¢]

Obtain special instructions before use and do not handle until all safety precautions have
been read and understood[4].

[e]

Avoid all contact with eyes, skin, and clothing[4][6].

[e]

Avoid breathing dust, fumes, or vapors[1][2][3].

o

Do not eat, drink, or smoke in areas where the chemical is handled, stored, or used[2][7].

[¢]

Wash hands thoroughly with soap and water after handling[2][5].

Storage: Store in a tightly sealed, suitable container in a dry, cool, and well-ventilated
place[4][7]. Protect from light[5]. Store locked up[4].

Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: Prevent further leakage or spillage if it is safe to do so. Take precautions to prevent
the substance from entering waterways or sewers[1][3][5].

Clean-up:
o Wear full personal protective equipment as outlined in Table 1.

o Carefully sweep or shovel the solid material into a suitable, properly labeled container for
disposal[4].

o Avoid actions that generate dust[4].
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o Thoroughly clean the contaminated surface and any objects to remove all residue[7].

Disposal Plan

All waste containing Quinaprilat hydrate must be treated as hazardous waste.

Table 3: Disposal Guidelines for Quinaprilat Hydrate

Waste Type Disposal Procedure Regulatory Compliance

_ _ Dispose of contents/container
Place in a suitable, sealed, )
) ) at an approved waste disposal
Solid Chemical Waste and properly labeled o )
plant or via incineration[1][4]

[5].

hazardous waste container.

Includes gloves, wipes, lab

coats, and other disposable Must not be disposed of with
Contaminated Materials materials. Place in a sealed, household or regular

labeled hazardous waste laboratory garbage[1].

container.

Triple rinse with a suitable Follow all federal, state, and
Empty Containers solvent. The rinsate must be local environmental regulations

collected and disposed of as for chemical waste disposal[4]

hazardous waste. [5].

Visual Workflow for Safety Protocol

The following diagram outlines the decision-making process and logical flow for safely handling
Quinaprilat hydrate in a laboratory setting.
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Preparation & Risk Assessment

Task: Handle Quinaprilat Hydrate

Y

Read Safety Data Sheet (SDS) &
Understand Hazards

Y

Verify Engineering Controls
(Fume Hood, Eyewash)

Personal Protective Equipment (PPE) Selection

Select & Don PPE

T
1
1
1
1

i

Minimum PPE:
- Safety Goggles Is Dust Generation Likely
- Lab Coat or Ventilation Inadequate?

- Chemical-Resistant Gloves

Add NIOSH-Approved
Respirator

Operé\i:ns ‘& Disposal

Perform Handling/
Experimental Procedure

Spill Occurred?

Follow Spill
Cleanup Protocol

\

Dispose of Waste in
Labeled Hazardous Container

Y

Decontaminate Work Area
& Remove PPE

Task Complete

Click to download full resolution via product page

Caption: Workflow for safe handling of Quinaprilat hydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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